Cas no 1630854-18-0 (Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio)-)

• Product Name: Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio)-
• CAS No: 1630854-18-0
• MF: C₁₄H₈BrCl₂N₃OS
• MW: 417.107818603516
• CID: 5252854
• Update Time: 2025-10-16

Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio)-

• Inchi： 1S/C14H8BrCl2N3OS/c1-22-14-18-5-7-11(19-14)8(15)6-20(13(7)21)12-9(16)3-2-4-10(12)17/h2-6H,1H3
• InChI Key： HDPVWHHFUSRXQA-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C2C(=O)N(C3=C(Cl)C=CC=C3Cl)C=C(Br)C2=N1

Additional information on Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio)-

Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio): A Comprehensive Overview

The compound with the CAS number 1630854-18-0 is a fascinating molecule belonging to the class of pyrido[4,3-d]pyrimidinones. This heterocyclic compound features a complex structural framework that has garnered significant attention in the field of pharmaceutical research. The presence of multiple substituents, including a bromo group at the 8-position, a 2,6-dichlorophenyl moiety at the 6-position, and a methylthio group at the 2-position, contributes to its unique chemical properties and potential biological activities.

Pyrido[4,3-d]pyrimidinones are a subclass of nitrogen-containing heterocycles that have been extensively studied due to their resemblance to purine and pyrimidine bases found in nucleic acids. These structures often exhibit a wide range of biological activities, making them valuable scaffolds for drug discovery. The specific substitution pattern of Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio) suggests that it may possess potent pharmacological properties suitable for various therapeutic applications.

In recent years, there has been growing interest in developing novel compounds that can modulate enzyme activity and cellular signaling pathways. The bromo and chloro substituents in this molecule are particularly noteworthy, as they are often employed in medicinal chemistry to enhance binding affinity and selectivity. Additionally, the methylthio group can influence the compound's solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting these enzymes, compounds like Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio) may offer a promising therapeutic approach. Recent studies have demonstrated that pyrido[4,3-d]pyrimidinones can exhibit potent inhibitory effects on several kinases, making them attractive candidates for further investigation.

The structural features of this compound also suggest potential applications in treating inflammatory diseases. Inflammation is a complex biological response that involves various cellular mechanisms and signaling pathways. By modulating these pathways, compounds like Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio) may help alleviate symptoms associated with chronic inflammatory conditions. Preliminary research has shown that similar derivatives can interact with inflammatory mediators and reduce pro-inflammatory cytokine production.

In addition to its potential therapeutic applications, this compound may also find utility in the development of antimicrobial agents. Antibiotic resistance is a growing concern worldwide, and new strategies are needed to combat this issue. The unique structural framework of Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio) could enable it to interact with bacterial enzymes or cellular processes in ways that disrupt microbial growth. This possibility has not yet been fully explored but represents an exciting area for future research.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromo and chloro groups necessitates the use of specialized reagents and conditions to achieve regioselective substitution. Similarly, the incorporation of the methylthio group requires precise control over reaction parameters to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to produce complex heterocyclic compounds like this one on a scalable basis.

The pharmacokinetic properties of Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2,6-dichlorophenyl)-2-(methylthio) are also important considerations in drug development. Factors such as absorption rate distribution metabolism excretion (ADME) must be evaluated to determine if the compound will reach therapeutic levels in vivo and maintain efficacy over time. Computational modeling techniques have become invaluable tools in predicting ADME properties early in the drug discovery process.

In conclusion, Pyrido[4,3-d]pyrimidin-5(6H)-one, 8-bromo-6-(2, 6-dichlorophenyl)-2(methylthio), with CAS number1630854-18-0, represents a promising lead compound for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new insights into its mechanism of action and pharmacokinetic properties,this compound holds great promise for improving human health.